Dual PCSK9/ANGPTL3 Transcriptional Suppression via HNF-1α Binding—A Mechanism Not Shared by CVI-LM001 or AZD0780
DC371739 is the only oral small-molecule PCSK9 inhibitor in clinical development that simultaneously suppresses both PCSK9 and ANGPTL3 transcription by physically binding HNF-1α and preventing its interaction with target gene promoters [1]. In HepG2 cells, DC371739 at 5 µM for 24 h reduces PCSK9 protein expression by 59.46% while increasing LDL receptor (LDLR) protein by 101.83% [1]. In hyperlipidemic hamster liver, RNA-Seq analysis after 21 days of oral DC371739 (30 mg/kg) shows PCSK9 mRNA decreased by 41.3% (P=0.016) and ANGPTL3 mRNA decreased by 15.7% (P=0.031) [2]. By contrast, CVI-LM001 reduces PCSK9 transcription primarily through AMPK activation without reported ANGPTL3 modulation [3], and AZD0780 acts as a direct PCSK9 protein binder with no transcriptional or ANGPTL3-targeting activity [3]. Berberine also weakly inhibits HNF-1α but with drastically lower potency and bioavailability (0.37% oral bioavailability) [4].
| Evidence Dimension | Molecular target and downstream gene regulation mechanism |
|---|---|
| Target Compound Data | DC371739: Binds HNF-1α; ↓PCSK9 protein 59.46% at 5 µM/24h (HepG2); ↓PCSK9 mRNA 41.3%, ↓ANGPTL3 mRNA 15.7% in hamster liver (30 mg/kg, 21d) |
| Comparator Or Baseline | CVI-LM001: Reduces PCSK9 transcription via AMPK; no ANGPTL3 modulation reported. AZD0780: Direct PCSK9 protein binder; no transcriptional effect. Berberine: Weak HNF-1α/SREBP inhibition; bioavailability 0.37% |
| Quantified Difference | DC371739 uniquely achieves dual PCSK9 + ANGPTL3 suppression at transcriptional level; CVI-LM001 and AZD0780 are single-target (PCSK9 only); berberine has 270-fold lower bioavailability |
| Conditions | HepG2 hepatocellular carcinoma cells (in vitro); hyperlipidemic hamster liver RNA-Seq (in vivo) |
Why This Matters
This dual-target mechanism means DC371739 addresses both LDL-cholesterol (via PCSK9/LDLR) and triglyceride-rich lipoproteins (via ANGPTL3/LPL), a therapeutic breadth not achievable with single-mechanism oral PCSK9 inhibitors, making it the preferred probe for studies requiring simultaneous assessment of both lipid pathways.
- [1] Wang J, Yan C, Xi C, et al. Identification and evaluation of a lipid-lowering small compound in preclinical models and in a Phase I trial. Cell Metabolism. 2022;34(5):667-680.e6. doi:10.1016/j.cmet.2022.03.006 View Source
- [2] OMICSDI dataset PRJNA326224. Transcription levels of Pcsk9 and Angptl3 decreased by 41.3% (P=0.016) and 15.7% (P=0.031) upon DC371739 treatment (30 mg/kg, 21d) in hamster liver. View Source
- [3] Emerging oral therapeutic strategies for inhibiting PCSK9. Atherosclerosis Plus. 2025;59:25-31. Table 4. doi:10.1016/j.athplu.2024.11.003 View Source
- [4] Natural compounds targeting PCSK9: Table 1. Berberine bioavailability 0.37%. Nutrients. 2020;12(5):1440. doi:10.3390/nu12051440 View Source
